1-(2-furoyl)-4-(1-pyrrolidinyl)piperidine oxalate

• IUPAC Name: furan-2-yl-(4-pyrrolidin-1-ylpiperidin-1-yl)methanone;oxalic acid
• InChI: InChI=1S/C14H20N2O2.C2H2O4/c17-14(13-4-3-11-18-13)16-9-5-12(6-10-16)15-7-1-2-8-15;3-1(4)2(5)6/h3-4,11-12H,1-2,5-10H2;(H,3,4)(H,5,6)
• InChI Key: DSFBMPPEIVTOKT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2CCN(CC2)C(=O)C3=CC=CO3.C(=O)(C(=O)O)O
• Molecular Formula: C16H22N2O6
• Molecular Weight: 338.36 g/mol

Description

1-(2-furoyl)-4-(1-pyrrolidinyl)piperidine oxalate, also known as FPPP, is a synthetic compound that belongs to the piperidine family of drugs. It is a potent psychostimulant and has been used as a research chemical for studying the central nervous system. FPPP is not approved for human consumption and is classified as a Schedule I controlled substance in the United States.

Mechanism of Action

The mechanism of action of 1-(2-furoyl)-4-(1-pyrrolidinyl)piperidine oxalate involves the inhibition of the reuptake of dopamine and norepinephrine by blocking their transporters. This leads to an increase in the extracellular levels of these neurotransmitters, which results in the stimulation of the central nervous system. This compound also has affinity for the sigma-1 receptor, which may contribute to its psychostimulant effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including increased locomotor activity, hyperthermia, and anorexia. It has also been shown to increase the expression of immediate early genes such as c-fos and zif268 in the brain, which are markers of neuronal activation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-furoyl)-4-(1-pyrrolidinyl)piperidine oxalate in lab experiments is its potency and selectivity for the dopamine and norepinephrine transporters. This allows for precise manipulation of these neurotransmitter systems in the brain. However, this compound is not approved for human consumption and its use in research studies may be restricted by regulatory agencies.

Future Directions

There are several future directions for research involving 1-(2-furoyl)-4-(1-pyrrolidinyl)piperidine oxalate. One area of interest is the development of novel psychostimulant drugs that have improved selectivity and reduced side effects compared to existing drugs. Another area of interest is the investigation of the role of the sigma-1 receptor in the psychostimulant effects of this compound and other drugs. Finally, further research is needed to understand the long-term effects of this compound use on the brain and behavior.

Scientific Research Applications

1-(2-furoyl)-4-(1-pyrrolidinyl)piperidine oxalate has been used as a tool in various scientific research studies to investigate the mechanisms of action of psychostimulants. It has been shown to increase the release of dopamine and norepinephrine in the brain, which are neurotransmitters involved in reward and motivation. This compound has also been used to study the effects of psychostimulants on gene expression and protein synthesis in the brain.